Cas no 59-51-8 (DL-Methionine)

• Product Name: DL-Methionine
• CAS No: 59-51-8
• MF: C₅H₁₁NO₂S
• MW: 149.21134018898
• MDL: MFCD00063096
• CID: 33734
• PubChem ID: 876
• Update Time: 2025-07-14

DL-Methionine Chemical and Physical Properties

Names and Identifiers

• DL-Methionine
• DL-2-Amino-4-(methylthio)butyric acid
• DL-Methoionine
• 3-Methyl Amino Propionitrile
• (+/-)-2-Amino-4-(methylthio)butyric acid~H-DL-Met-OH
• (±)-Methionine
• 2-Amino-4-(methylsulfanyl)butanoic acid
• DL-2-Amino-4-(methylthio)butanoic acid
• H-DL-Met-OH
• METHIONINE, DL-(RG)
• 2-Amino-4-(methylmercapto)butyric acid
• Acimetion
• Amurex
• Banthionine
• Cynaron
• DL-CH3SCH2CH2CH(NH2)COOH
• DL-Methionine100µg
• Dyprin
• Lobamine
• Meonine
• Mertionin
• Methilanin
• Methilonin
• Methionine
• Methionine dl-form
• Methionine, DL-
• -methylmercaptobutyric acid
• Metion
• Metione
• Neston
• NSC 9241
• Pedameth
• Petameth
• Racemethionine
• Urimeth
• α-Amino-&#947
• (+-)-Methionine
• DL-Methioninum
• Methionine, amorphous
• 2-Amino-4-(methylthio)butyric acid
• 2-amino-4-(methylthio)butanoic acid
• D,L-methionine
• Methionine DL-
• alpha-Amino-gamma-methylmercaptobutyric acid
• 2-amino-4-methyls

• MDL： MFCD00063096
• Inchi： 1S/C5H11NO2S/c1-9-3-2-4(6)5(7)8/h4H,2-3,6H2,1H3,(H,7,8)
• InChI Key： FFEARJCKVFRZRR-UHFFFAOYSA-N
• SMILES： CSCCC(C(=O)O)N
• BRN： 636185

Computed Properties

• Exact Mass: 149.05113
• Monoisotopic Mass: 149.05104977 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 97
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 149.21
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.9
• Topological Polar Surface Area: 88.6

Experimental Properties

• Color/Form: White flake crystals or powders
• Density: 1.34
• Melting Point: 280 °C (dec.) (lit.)
• Boiling Point: 306.9°C at 760 mmHg
• Flash Point: 139.4ºC
• Refractive Index: 1.5216 (estimate)
• Solubility: 1 M HCl: 0.5 M at 20 °C, clear, colorless
• Water Partition Coefficient: 2.9 g/100 mL (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong oxidising agents.
• PSA: 63.32
• LogP: 0.85170
• Merck: 5975
• Optical Activity: [α]/D, c = 5 in 5 M HCl (inactive)
• FEMA: 3301 | D,L-METHIONINE
• pka: 2.13(at 25℃)
• Solubility: Soluble in water, dilute acid and alkali, very slightly soluble in 95% ethanol, insoluble in ether
• Sensitiveness: Sensitive to light

DL-Methionine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： R33: risk of cumulative effect. R36/37/38: irritating to eyes, respiratory tract and skin.
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：10-23
• RTECS：PD0457000
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• TSCA：Yes
• Risk Phrases：R33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Methionine and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on DL-Methionine

The Comprehensive Guide to DL-Methionine (CAS No. 59-51-8): Properties, Applications, and Market Insights

DL-Methionine (CAS No. 59-51-8) is a vital sulfur-containing amino acid widely used in animal feed, pharmaceuticals, and food supplements. As a racemic mixture of D-Methionine and L-Methionine, it plays a crucial role in protein synthesis and metabolic processes. This article delves into the chemical properties, industrial applications, and emerging trends surrounding this versatile compound, addressing common queries like "What is DL-Methionine used for?" and "Is DL-Methionine safe for animals?"

The molecular formula of DL-Methionine is C₅H₁₁NO₂S, with a molar mass of 149.21 g/mol. This white crystalline powder exhibits excellent solubility in water and polar solvents, making it ideal for various formulations. Recent studies highlight its importance in addressing "sustainable animal nutrition" challenges, particularly in poultry and swine production where methionine deficiency can impact growth performance.

In the animal feed industry, DL-Methionine supplementation has become a hot topic as producers seek solutions for "feed efficiency optimization." Research shows that adding 0.2-0.5% DL-Methionine to poultry diets can improve feathering, weight gain, and egg production. The compound's methyl group donation capability supports crucial biological processes, answering frequent searches about "how methionine works in metabolism."

The pharmaceutical applications of DL-Methionine (CAS 59-51-8) are expanding, particularly in formulations targeting liver health and antioxidant support. Its ability to support glutathione synthesis makes it valuable in detoxification protocols, addressing growing consumer interest in "natural liver support supplements." Manufacturers are increasingly using pharmaceutical-grade DL-Methionine in nutraceutical products.

Market analysis reveals steady growth in DL-Methionine demand, driven by the global push for "sustainable protein production." With Asia-Pacific leading consumption, suppliers are focusing on high-purity DL-Methionine production to meet stringent quality standards. Industry reports frequently cite "DL-Methionine price trends" as a key search term among buyers and formulators.

Quality specifications for DL-Methionine typically require ≥98.5% purity, with strict limits on heavy metals and residual solvents. Analytical methods like HPLC and titration are commonly used to verify "DL-Methionine assay" results, another frequently searched technical parameter. The compound's stability under normal storage conditions makes it suitable for global distribution networks.

Emerging research explores DL-Methionine's role in plant growth promotion, responding to searches about "amino acids in agriculture." Preliminary studies suggest foliar applications can enhance crop stress resistance, opening new market opportunities. This aligns with the growing "organic farming inputs" trend that consumers increasingly search for.

Regulatory status varies by region, with DL-Methionine generally recognized as safe (GRAS) for intended uses. Recent updates to "feed additive regulations" in major markets have maintained its approved status, though manufacturers must ensure compliance with local labeling requirements. Documentation of "DL-Methionine safety studies" remains important for market access.

Technological advancements in DL-Methionine production processes have improved yield and sustainability. Modern fermentation and chemical synthesis methods address environmental concerns while meeting the "green chemistry in amino acid production" demand. These innovations help reduce the carbon footprint associated with traditional manufacturing.

Future prospects for DL-Methionine (CAS 59-51-8) appear strong, particularly as the "alternative protein sources" trend gains momentum. Its applications in cultured meat media formulations and precision fermentation processes position it as a key component in next-generation food technologies. Industry analysts predict sustained growth through 2030, especially in emerging economies.